Cas no 2287263-19-6 (2-(Phenylmethoxycarbonylamino)-2-[3-(2,3,4-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-(Phenylmethoxycarbonylamino)-2-[3-(2,3,4-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287263-19-6
• MF: C₂₁H₁₈F₃NO₄
• MW: 405.367136478424
• CID: 6015975
• PubChem ID: 137945754
• Update Time: 2025-07-17

2-(Phenylmethoxycarbonylamino)-2-[3-(2,3,4-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-2-[3-(2,3,4-trifluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• 2-(Phenylmethoxycarbonylamino)-2-[3-(2,3,4-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• EN300-6761615
• 2287263-19-6

• Inchi： 1S/C21H18F3NO4/c22-14-7-6-13(15(23)16(14)24)20-9-21(10-20,11-20)17(18(26)27)25-19(28)29-8-12-4-2-1-3-5-12/h1-7,17H,8-11H2,(H,25,28)(H,26,27)
• InChI Key： LIIUIWVGFSZTJB-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C12CC(C(C(=O)O)NC(=O)OCC3C=CC=CC=3)(C1)C2)F)F

Computed Properties

• Exact Mass: 405.11879254g/mol
• Monoisotopic Mass: 405.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(Phenylmethoxycarbonylamino)-2-[3-(2,3,4-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

Research Briefing on 2-(Phenylmethoxycarbonylamino)-2-[3-(2,3,4-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS: 2287263-19-6)

In recent years, the compound 2-(Phenylmethoxycarbonylamino)-2-[3-(2,3,4-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS: 2287263-19-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest advancements related to this molecule, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the bicyclo[1.1.1]pentane core and trifluorophenyl moiety, make it a promising candidate for drug discovery, particularly in targeting challenging biological pathways.

The synthesis of 2-(Phenylmethoxycarbonylamino)-2-[3-(2,3,4-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and chiral resolution methods to achieve enantiomerically pure forms of the compound. These synthetic improvements are critical for ensuring reproducibility in biological assays and facilitating further preclinical development.

Biological evaluations of this compound have revealed its potential as a modulator of specific protein-protein interactions (PPIs) involved in inflammatory and oncogenic pathways. In vitro studies demonstrate that the molecule exhibits high affinity for certain kinase domains, with IC50 values in the low micromolar range. Notably, its bicyclo[1.1.1]pentane scaffold contributes to enhanced metabolic stability compared to traditional phenyl-based inhibitors, as evidenced by recent pharmacokinetic studies in rodent models.

Recent patent filings (e.g., WO2022156789) highlight the therapeutic potential of derivatives based on this chemical scaffold for treating autoimmune disorders and certain cancers. Structure-activity relationship (SAR) studies published in the Journal of Medicinal Chemistry (2023) have identified key modifications that improve both potency and selectivity, paving the way for next-generation analogs. These developments position 2287263-19-6 as a valuable lead compound in medicinal chemistry campaigns targeting undruggable protein interfaces.

Ongoing research efforts are exploring the compound's mechanism of action at the molecular level through X-ray crystallography and cryo-EM studies. Preliminary data suggest that the trifluorophenyl group engages in unique halogen bonding interactions with target proteins, while the bicyclo[1.1.1]pentane moiety provides optimal three-dimensional spacing for binding pocket accommodation. These structural insights are informing the design of improved derivatives with reduced off-target effects.

In conclusion, 2-(Phenylmethoxycarbonylamino)-2-[3-(2,3,4-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid represents an exciting chemical scaffold with demonstrated biological relevance and therapeutic potential. The convergence of synthetic chemistry advancements, detailed biological characterization, and structural biology insights positions this compound as a promising candidate for further development. Future research directions will likely focus on expanding its applications through targeted delivery systems and combination therapies, while addressing remaining challenges in bioavailability and formulation.